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An In-Depth Technical Guide to Ethyl 1-methylpiperidine-2-carboxylate

Executive Summary: This document provides a comprehensive technical overview of Ethyl 1-
methylpiperidine-2-carboxylate, a key heterocyclic building block in modern organic
synthesis. With the molecular formula C9H17NO2 and a molecular weight of 171.24 g/mol , this
compound serves as a critical intermediate in the development of various high-value chemical
entities, particularly within the pharmaceutical industry. Its utility is underscored by its role in the
synthesis of several local anesthetics. This guide details its physicochemical properties,
synthesis methodologies, applications in drug discovery, and essential safety protocols, offering
a vital resource for researchers, chemists, and professionals in drug development.

Introduction to a Versatile Synthetic Intermediate

Ethyl 1-methylpiperidine-2-carboxylate, also known as Ethyl 1-methylpipecolinate, is a
substituted piperidine derivative. The piperidine ring is a ubiquitous scaffold in medicinal
chemistry, found in numerous natural products and pharmaceuticals due to its ability to confer
favorable pharmacokinetic properties and engage in crucial binding interactions with biological
targets. This specific compound, featuring a methyl group on the piperidine nitrogen and an
ethyl ester at the 2-position, is a valuable and highly sought-after intermediate for creating
more complex molecular architectures. Its primary significance lies in its application as a
precursor in the synthesis of active pharmaceutical ingredients (APIs), most notably local
anesthetics such as mepivacaine.
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Caption: 2D Structure of Ethyl 1-methylpiperidine-2-carboxylate.

Physicochemical Properties

The physical and chemical characteristics of a compound are fundamental to its handling,
application, and reactivity in synthetic protocols. Ethyl 1-methylpiperidine-2-carboxylate is
typically a clear, colorless to light yellow or orange liquid. Its key properties are summarized

below.

Property Value Source

Molecular Formula C9H17NO2

Molecular Weight 171.24 g/mol

CAS Number 30727-18-5

Appearance Clear, colorless to light
orange/yellow liquid

Density 0.975 g/mL at 25°C

Boiling Point 92-96°C at 11 mmHg

Flash Point 165°F (73.9°C)

Refractive Index n20/D 1.452

Solubility Soluble in most organic

solvents (e.g., ethanol, ether)

Synthesis and Characterization
Synthesis Methodology

The preparation of Ethyl 1-methylpiperidine-2-carboxylate is most commonly achieved
through the esterification of its corresponding carboxylic acid, 1-methyl-2-piperidinecarboxylic
acid. This transformation is a standard procedure in organic chemistry, often necessary to
protect the carboxylic acid or to modify its reactivity for subsequent synthetic steps.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b042771?utm_src=pdf-body
https://www.benchchem.com/product/b042771?utm_src=pdf-body
https://www.benchchem.com/product/b042771?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

A general laboratory-scale protocol involves reacting 1-methyl-2-piperidinecarboxylic acid with
ethanol in the presence of an acid catalyst, such as thionyl chloride or sulfuric acid. The choice
of catalyst is critical; thionyl chloride is highly effective as it reacts with the carboxylic acid to
form an acyl chloride intermediate, which is then readily esterified by ethanol. The byproducts
(SO2 and HCI) are gaseous, which helps drive the reaction to completion.

Experimental Protocol: Esterification via Thionyl Chloride

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser under an inert atmosphere (e.g., nitrogen), suspend 1-methyl-2-
piperidinecarboxylic acid in an excess of absolute ethanol.

o Reagent Addition: Cool the mixture in an ice bath to 0°C. Slowly add thionyl chloride
dropwise. This step is highly exothermic and releases HCI gas; proper ventilation in a
chemical fume hood is mandatory.

o Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm
to room temperature. Heat the reaction to reflux and maintain for several hours, monitoring
progress by Thin Layer Chromatography (TLC).

o Workup: Cool the reaction mixture and carefully remove the excess ethanol under reduced
pressure.

« Purification: Dissolve the residue in an appropriate solvent and neutralize with a mild base
(e.g., saturated sodium bicarbonate solution). Extract the product into an organic solvent
(e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, filter, and
concentrate to yield the crude product.

 Final Purification: Purify the crude ester by vacuum distillation to obtain the final high-purity
product.

o Characterization: Confirm the identity and purity of the final product using techniques such
as NMR (*H and 13C), FT-IR, and Mass Spectrometry.

Caption: General workflow for the synthesis and purification of the target ester.

Applications in Research and Drug Development
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The primary value of Ethyl 1-methylpiperidine-2-carboxylate is its role as a versatile building
block in the synthesis of complex organic molecules.

Intermediate for Local Anesthetics

This compound is a documented precursor in the synthesis of several important local
anesthetics. For example, the synthesis of mepivacaine, a widely used amide-type local
anesthetic, utilizes a piperidine core derived from this ester. The synthetic pathway typically
involves the amidation of the ester group with an appropriate aniline derivative. The use of
palladium catalysts in such reductive acylation reactions has been reported as an efficient
method for producing mepivacaine, lidocaine, and related drugs from intermediates like Ethyl
1-methylpiperidine-2-carboxylate.

The Piperidine Scaffold in Medicinal Chemistry

The piperidine motif is a "privileged scaffold" in drug discovery, meaning it is a structural
framework that is frequently found in active biological agents. Its conformational flexibility and
basic nitrogen atom allow it to interact favorably with a wide range of protein targets. The N-
benzyl piperidine motif, a related structure, is particularly noted for its ability to engage in
cation-Tt interactions and fine-tune the physicochemical properties of drug candidates. As a
substituted piperidine, Ethyl 1-methylpiperidine-2-carboxylate provides a ready-to-use chiral
or achiral core onto which further complexity can be built, making it an invaluable tool for
medicinal chemists aiming to explore new chemical space.

Safety and Handling

Due to its chemical nature, Ethyl 1-methylpiperidine-2-carboxylate must be handled with
appropriate caution. It is classified as a corrosive substance that can cause burns.
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Hazard Information Description
Hazard Symbol C - Corrosive
Risk Codes R34: Causes burns

S26: In case of contact with eyes, rinse
immediately with plenty of water and seek
medical advice. S36/37/39: Wear suitable

protective clothing, gloves,

Safety Phrases

 To cite this document: BenchChem. [Ethyl 1-methylpiperidine-2-carboxylate molecular weight
and formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042771#ethyl-1-methylpiperidine-2-carboxylate-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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